Cas no 671199-78-3 (N-(4-ethoxyphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide)

• Product Name: N-(4-ethoxyphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide
• CAS No: 671199-78-3
• MF: C₂₁H₂₀N₄O₂S₂
• MW: 424.539101600647
• CID: 5419754
• Update Time: 2025-07-17

N-(4-ethoxyphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-3-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]propanamide
• N-(4-ethoxyphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide

• Inchi： 1S/C21H20N4O2S2/c1-2-27-17-10-8-16(9-11-17)22-19(26)12-13-28-20-23-24-21-25(20)18(14-29-21)15-6-4-3-5-7-15/h3-11,14H,2,12-13H2,1H3,(H,22,26)
• InChI Key： RFGWPURZSQYZGL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CCSC1=NN=C2SC=C(C3=CC=CC=C3)N21

Additional information on N-(4-ethoxyphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide

Comprehensive Analysis of N-(4-ethoxyphenyl)-3-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)propanamide (CAS No. 671199-78-3)

The compound N-(4-ethoxyphenyl)-3-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)propanamide (CAS No. 671199-78-3) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,2,4-triazolo[3,4-b][1,3]thiazole core with a propanamide linker and an ethoxyphenyl moiety, making it a subject of interest in pharmaceutical and materials science research. Researchers often explore its potential applications in drug discovery, particularly due to its sulfanyl and triazole functionalities, which are known for their bioactivity.

In recent years, the demand for novel heterocyclic compounds like N-(4-ethoxyphenyl)-3-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)propanamide has surged, driven by advancements in targeted therapy and small-molecule inhibitors. This compound's CAS No. 671199-78-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biochemical assays. Its structural features align with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

The 1,2,4-triazolo[3,4-b][1,3]thiazole scaffold is particularly noteworthy for its hydrogen-bonding capacity and aromatic stacking interactions, which enhance binding affinity to biological targets. Coupled with the ethoxyphenyl group, this compound exhibits potential lipophilicity and blood-brain barrier permeability, key factors in central nervous system (CNS) drug development. These properties make it a candidate for studies on neurodegenerative diseases and inflammatory pathways.

From a synthetic perspective, N-(4-ethoxyphenyl)-3-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)propanamide showcases the versatility of multicomponent reactions and click chemistry. Its sulfanyl bridge offers opportunities for post-synthetic modifications, a technique gaining traction in precision medicine. Researchers are also investigating its photophysical properties for applications in organic electronics, such as OLEDs and sensors.

Environmental and green chemistry considerations are increasingly shaping the synthesis of compounds like CAS No. 671199-78-3. Innovations in catalytic methods and solvent-free reactions aim to reduce the ecological footprint of producing such complex molecules. This aligns with global interest in sustainable pharmaceutical manufacturing, a topic dominating scientific forums and patent filings.

In conclusion, N-(4-ethoxyphenyl)-3-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)propanamide represents a convergence of structural ingenuity and multidisciplinary applicability. Its CAS No. 671199-78-3 serves as a gateway to exploring cutting-edge research in bioactive molecules and advanced materials. As the scientific community prioritizes molecular diversity and therapeutic innovation, this compound is poised to remain a focal point in both academic and industrial settings.